2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid

• IUPAC Name: 2-[[2-(2-ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid
• InChI: InChI=1S/C10H14N2O3S/c1-3-8-11-7(6-16-8)4-9(13)12(2)5-10(14)15/h6H,3-5H2,1-2H3,(H,14,15)
• InChI Key: KXANVEKTYUFNSC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CC(=O)N(C)CC(=O)O
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol

Description

2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid, also known as etazolate, is a chemical compound that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid is not fully understood, but it is believed to involve modulation of the GABAergic and glutamatergic systems in the brain. Etazolate has been shown to enhance GABAergic neurotransmission by increasing the expression of GABA receptors and reducing the activity of GABA transaminase, an enzyme that breaks down GABA. It also modulates the glutamatergic system by reducing the expression of glutamate receptors and increasing the expression of glutamate transporters.
Biochemical and Physiological Effects:
Etazolate has been shown to have a number of biochemical and physiological effects. It increases the levels of acetylcholine and dopamine in the brain, which are important neurotransmitters involved in cognitive function and mood regulation. It also reduces oxidative stress and inflammation, which are known to contribute to the development and progression of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

Etazolate has several advantages for lab experiments. It has a relatively low toxicity and can be administered orally, making it easy to use in animal models. It also has a long half-life, which allows for sustained effects. However, 2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid has limited solubility in water and can be difficult to dissolve in some solvents, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for research on 2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid. One area of interest is its potential therapeutic applications in other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Another area of interest is its potential use in combination with other drugs to enhance its effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its dosing and administration for maximum efficacy.

Synthesis Methods

Etazolate can be synthesized through a multi-step process involving the reaction of 2-ethyl-4-methylthiazole-5-carboxylic acid with N,N-dimethylformamide dimethyl acetal, followed by acylation with acetic anhydride and subsequent reaction with methylamine. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

Etazolate has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. Studies have shown that 2-[[2-(2-Ethyl-1,3-thiazol-4-yl)acetyl]-methylamino]acetic acid can improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.